Cas no 956610-87-0 (1-(1,1-dioxo-1lambda6-thiolan-3-yl)-5-(propan-2-yl)-1H-pyrazole-3-carboxylic acid)

• Product Name: 1-(1,1-dioxo-1lambda6-thiolan-3-yl)-5-(propan-2-yl)-1H-pyrazole-3-carboxylic acid
• CAS No: 956610-87-0
• MDL: MFCD08568560
• CID: 3032533
• Update Time: 2025-10-19

1-(1,1-dioxo-1lambda6-thiolan-3-yl)-5-(propan-2-yl)-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(1,1-DIOXO-TETRAHYDRO-1LAMBDA6-THIOPHEN-3-YL)-5-ISOPROPYL-1H-PYRAZOLE-3-CARBOXYLIC ACID
• 1-(1,1-Dioxo-tetrahydro-1lambda*6*-thiophen-3-yl)-5-isopropyl-1H-pyrazole-3-carbo
• 1-(1,1-Dioxo-tetrahydro-1,6-thiophen-3-yl)-5-isopropyl-1H-pyrazole-3-carboxylic acid
• 1-(1,1-dioxothiolan-3-yl)-5-propan-2-ylpyrazole-3-carboxylic acid
• 1-(1,1-Dioxidotetrahydrothiophen-3-yl)-5-isopropyl-1H-pyrazole-3-carboxylic acid
• 1-(1,1-dioxo-1lambda6-thiolan-3-yl)-5-(propan-2-yl)-1H-pyrazole-3-carboxylic acid

• MDL： MFCD08568560

1-(1,1-dioxo-1lambda6-thiolan-3-yl)-5-(propan-2-yl)-1H-pyrazole-3-carboxylic acid Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 1-(1,1-dioxo-1lambda6-thiolan-3-yl)-5-(propan-2-yl)-1H-pyrazole-3-carboxylic acid

Recent Advances in the Study of 1-(1,1-dioxo-1lambda6-thiolan-3-yl)-5-(propan-2-yl)-1H-pyrazole-3-carboxylic acid (CAS: 956610-87-0)

The compound 1-(1,1-dioxo-1lambda6-thiolan-3-yl)-5-(propan-2-yl)-1H-pyrazole-3-carboxylic acid (CAS: 956610-87-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical implications.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of novel heterocyclic compounds with potential anti-inflammatory and anticancer properties. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory effects on specific inflammatory pathways, particularly those involving NF-κB signaling. The unique sulfone-containing thiolane ring system appears to contribute significantly to this biological activity.

From a structural perspective, the combination of the pyrazole carboxylic acid moiety with the 1,1-dioxothiolane ring system creates a versatile scaffold for medicinal chemistry optimization. Computational modeling studies have shown that this structure can adopt multiple bioactive conformations, allowing for interactions with various biological targets. Recent crystallographic data (2024) has provided valuable insights into the compound's binding modes with several enzyme targets.

In terms of synthetic accessibility, recent advancements have been made in the large-scale production of 956610-87-0. A 2024 patent application describes an improved synthetic route that achieves higher yields (78% overall) while reducing the number of purification steps. This development is particularly significant for potential industrial-scale applications of this compound and its derivatives.

Pharmacological evaluations have revealed promising results for this compound class. In vitro studies demonstrate moderate solubility and good membrane permeability, while in vivo pharmacokinetic studies in rodent models show acceptable bioavailability (F = 42%) and a half-life suitable for once-daily dosing. These properties make it an attractive lead compound for further development.

Current research directions include exploring the compound's potential as a: 1) modulator of protein-protein interactions in oncology targets, 2) inhibitor of specific metalloproteinases involved in inflammatory diseases, and 3) building block for PROTAC (proteolysis targeting chimera) development. Several pharmaceutical companies have included derivatives of 956610-87-0 in their preclinical pipelines.

While the therapeutic potential of this compound is promising, challenges remain in optimizing its selectivity profile and reducing potential off-target effects. Recent structure-activity relationship (SAR) studies have identified key modifications that may address these issues, particularly at the isopropyl substituent position. These findings were presented at the 2024 American Chemical Society National Meeting.

In conclusion, 1-(1,1-dioxo-1lambda6-thiolan-3-yl)-5-(propan-2-yl)-1H-pyrazole-3-carboxylic acid represents an important scaffold in medicinal chemistry with multiple potential applications. The compound's unique structural features, combined with recent synthetic and pharmacological advancements, position it as a valuable tool for drug discovery efforts targeting inflammation, cancer, and other therapeutic areas. Continued research into its mechanism of action and derivative optimization is warranted.